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Compound of Interest

Compound Name: Latrepirdine Dihydrochloride

Cat. No.: B001243 Get Quote

An In-depth Technical Guide to Latrepirdine Dihydrochloride: Chemical Structure and

Synthesis

Introduction
Latrepirdine, also known as Dimebon, is a small molecule that was initially developed and used

in Russia as a non-selective antihistamine since 1983.[1][2] It was later investigated for its

potential therapeutic effects in neurodegenerative disorders, particularly Alzheimer's disease

and Huntington's disease.[1][3] Despite promising initial phase II clinical trials, subsequent

phase III trials for both Alzheimer's and Huntington's disease did not demonstrate significant

efficacy, leading to the discontinuation of its development for these indications.[1][3]

Latrepirdine's mechanism of action is complex and not fully elucidated, but it is known to

interact with multiple molecular targets, including histamine, adrenergic, and serotonin

receptors, and to modulate mitochondrial function.[1][3][4] This guide provides a detailed

overview of its chemical structure, synthesis, and associated signaling pathways.

Chemical Structure and Properties
Latrepirdine dihydrochloride is the hydrochloride salt of latrepirdine. Its chemical identity and

properties are summarized below.

Systematic Name: 2,8-dimethyl-5-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,5-tetrahydro-1H-

pyrido[4,3-b]indole dihydrochloride.[5][6]
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Structural Formula:

Physicochemical and Pharmacological Properties

The following table summarizes key quantitative data for latrepirdine and its dihydrochloride

salt.

Property Value Source

Molecular Formula C₂₁H₂₅N₃ (Latrepirdine) [1][7][8][9]

C₂₁H₂₅N₃·2HCl (Latrepirdine

Dihydrochloride)
[5][6]

Molecular Weight 319.45 g/mol (Latrepirdine) [1][9]

392.37 g/mol (Latrepirdine

Dihydrochloride)
[5][10]

CAS Number
3613-73-8 (Latrepirdine free

base)
[1][7][10]

97657-92-6 (Latrepirdine

Dihydrochloride)
[5][6][10]

pKa (Strongest Basic) 7.17 [9][11]

logP 3.41 - 3.52 [9][11]

Water Solubility 0.0171 mg/mL (Predicted) [11]

Histamine H1 Receptor (Ki) ≈ 3–5 nM [10]

Serotonin 5-HT6 Receptor (Ki) ≈ 16–70 nM [10]

L-type Ca²⁺ channels (IC₅₀) 57 µM [2]

Acetylcholinesterase (IC₅₀) 42 µM [2]

Butyrylcholinesterase (IC₅₀) 7.9 µM [2]
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The synthesis of latrepirdine involves the condensation of two key intermediates: 2-methyl-5-

vinyl-pyridine (MVP) and 2,8-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (a γ-carboline

derivative).[4]

Experimental Protocol
Step 1: Synthesis of 2,8-dimethyl-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (γ-carboline

intermediate)

Reactants: p-tosylhydrazine hydrochloride and N-methyl-4-piperidone.[4]

Procedure: The γ-carboline is synthesized from p-tosylhydrazine hydrochloride and N-

methyl-4-piperidone. This reaction is reported to be high-yielding (90%) and suitable for

large-scale production.[4]

Step 2: Synthesis of 2-methyl-5-vinyl-pyridine (MVP intermediate)

Starting Material: 3-Bromopicoline.[4]

Procedure:

3-Bromopicoline is converted to 1-(6-methyl-pyridin-3-yl)-ethanol by reacting it with

acetaldehyde in an ate-complex intermediate reaction.[4]

The resulting alcohol is transformed into the corresponding chloride.[4]

Dehydrohalogenation of the chloride is performed using potassium hydroxide in N-

methylpyrrolidine at 50°C to yield 2-methyl-5-vinyl-pyridine (MVP).[4]

Step 3: Final Condensation to Latrepirdine

Reactants: 2-methyl-5-vinyl-pyridine (MVP) and 2,8-dimethyl-2,3,4,5-tetrahydro-1H-

pyrido[4,3-b]indole.[4]

Conditions: The condensation is carried out under basic conditions to yield latrepirdine.[4]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Latrepirdine.

Signaling Pathways and Mechanism of Action
Latrepirdine's neuroprotective effects are attributed to its interaction with multiple cellular

pathways. While not fully understood, key proposed mechanisms include the modulation of

autophagy via the mTOR pathway and the stabilization of mitochondrial function.[4][12]

Modulation of mTOR Signaling and Autophagy
Latrepirdine has been shown to induce autophagy by inhibiting the mTOR signaling pathway.

[12] Autophagy is a cellular process for degrading and recycling cellular components, and its

potentiation can help clear protein aggregates, such as amyloid-β, which are implicated in

Alzheimer's disease.[12]
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Caption: Latrepirdine's inhibition of mTOR signaling to induce autophagy.

Mitochondrial and Receptor Interactions
Latrepirdine is also proposed to exert neuroprotective effects by acting on mitochondria and

various neurotransmitter receptors. It can inhibit the mitochondrial permeability transition pore,

which makes mitochondria more resilient to stressors like lipid peroxidation and amyloid-β

induced damage.[4] Additionally, it acts as an antagonist at NMDA, histamine (H₁), and

serotonin (e.g., 5-HT₆) receptors.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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